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Introduction

2-(Dodecyloxy)ethanol, also known by its INCI name Laureth-1, is a non-ionic surfactant
belonging to the alcohol ethoxylate class of compounds. Its chemical structure, consisting of a
hydrophobic dodecyl chain and a hydrophilic ethylene oxide group, imparts effective surface-
active properties. These properties make it a versatile auxiliary in various stages of textile and
leather processing, including scouring, dyeing, finishing, degreasing, and fatliquoring. This
document provides detailed application notes and experimental protocols for researchers,
scientists, and professionals in the textile and leather industries.

Physicochemical Properties of 2-
(Dodecyloxy)ethanol
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Property Value Reference
Chemical Name 2-(Dodecyloxy)ethanol [1]

INCI Name Laureth-1 [1]

CAS Number 4536-30-5 [2]
Molecular Formula C14H3002 [2]

Molar Mass ~230.39 g/mol [1][2]
Appearance Clear or cloudy liquid [1]

pH (1% aqueous solution) 6.0-75 [11[3]

. Poor in water, good in low
Solubility _ . [1]
aliphatic alcohols

Section 1: Application in Textile Processing

2-(Dodecyloxy)ethanol and related C12-C14 alcohol ethoxylates are utilized in textile wet
processing for their excellent wetting, emulsifying, and dispersing properties. They are effective
in pre-treatment (scouring), dyeing (leveling), and finishing.

Application Note: Scouring of Cotton Fabric

As a scouring agent, 2-(Dodecyloxy)ethanol aids in the removal of natural waxes, oils, and
other impurities from cotton fibers. This process enhances the fabric's absorbency, ensuring
uniform dyeing and finishing. Non-ionic surfactants like Laureth-1 are effective emulsifiers for
these hydrophobic substances. A typical scouring composition may include a blend of non-ionic
surfactants, including C12-C14 alcohol ethoxylates, and is applied in an alkaline bath.[4]

Experimental Protocol: Scouring of Cotton Fabric

Objective: To evaluate the scouring efficiency of a 2-(Dodecyloxy)ethanol-based formulation
on raw cotton fabric.

Materials:

o Raw, loom-state cotton fabric

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.products.pcc.eu/en/inci-names/laureth-1/
https://www.products.pcc.eu/en/inci-names/laureth-1/
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dodecyloxy_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dodecyloxy_ethanol
https://www.products.pcc.eu/en/inci-names/laureth-1/
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dodecyloxy_ethanol
https://www.products.pcc.eu/en/inci-names/laureth-1/
https://www.products.pcc.eu/en/inci-names/laureth-1/
https://en.hsintay.com.cn/product/40.html
https://www.products.pcc.eu/en/inci-names/laureth-1/
https://www.benchchem.com/product/b1195059?utm_src=pdf-body
https://www.benchchem.com/product/b1195059?utm_src=pdf-body
https://patents.google.com/patent/US20200332225A1/zh
https://www.benchchem.com/product/b1195059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2-(Dodecyloxy)ethanol (Laureth-1)

Sodium hydroxide (NaOH)

Sodium carbonate (Na2CO3)

Wetting agent performance tester (e.g., Draves test apparatus)

Spectrophotometer for whiteness index measurement

Formulation: A scouring agent concentrate can be prepared with a C12-14 alcohol ethoxylate.
[5] For this protocol, we will use 2-(Dodecyloxy)ethanol directly in the scouring bath.

Procedure:

e Prepare scouring baths with varying concentrations of 2-(Dodecyloxy)ethanol (e.g., 0.5 g/L,
1.0 g/L, 1.5 g/L).

o Each bath should also contain 2-3 g/L of Sodium Hydroxide and 1-2 g/L of Sodium
Carbonate.

e Maintain a material-to-liquor ratio of 1:20.
e Immerse the pre-weighed raw cotton fabric samples into the respective scouring baths.
o Raise the temperature of the baths to 90-100°C and maintain for 60 minutes.

o After scouring, rinse the fabric samples thoroughly with hot water, followed by a cold water
rinse to remove all residual chemicals.

» Neutralize the fabric with a dilute acetic acid solution (0.5-1.0 g/L).
e Rinse again with cold water and air dry.
» Evaluate the scoured fabrics for:

o Wetting time: Using the Draves test (AATCC Test Method 17).

o Whiteness Index: Using a spectrophotometer.
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o Weight Loss (%): Calculated from the initial and final dry weights of the fabric.

Quantitative Data Summary:

2-
Wetting Time Whiteness Index .

(Dodecyloxy)ethan Weight Loss (%)
(seconds) (CIE)

ol Conc. (g/L)

0 (Control) > 300 60 3-4

0.5 <10 65 5-6

1.0 <5 70 6-7

15 <3 72 6-8

Note: The above data are representative and may vary based on fabric type and initial impurity
levels.

Application Note: Leveling Agent in Polyester Dyeing

In the high-temperature dyeing of polyester with disperse dyes, uneven dye uptake can be a
significant issue. 2-(Dodecyloxy)ethanol and other non-ionic surfactants act as leveling
agents by forming aggregates with the dye molecules.[6] This retards the initial rapid uptake of
the dye by the fiber, promoting a more uniform and level dyeing.[6][7]

Experimental Protocol: Evaluation of Leveling
Performance

Objective: To assess the performance of 2-(Dodecyloxy)ethanol as a leveling agent in the
disperse dyeing of polyester fabric.

Materials:
e Scoured and bleached polyester fabric
o Disperse dye (e.qg., C.l. Disperse Blue 79)

o 2-(Dodecyloxy)ethanol (Laureth-1)
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» Acetic acid
e High-temperature, high-pressure (HTHP) dyeing machine
o Spectrophotometer for color strength (K/S) and levelness evaluation
Procedure:
e Prepare dye baths with the following formulation:
o Disperse Dye: 1.0% on weight of fabric (owf)
o Acetic Acid: to maintain pH 4.5-5.5
o 2-(Dodecyloxy)ethanol: varying concentrations (e.g., 0.25 g/L, 0.5 g/L, 1.0 g/L)
o Control bath: no leveling agent
o Set the material-to-liquor ratio to 1:10.
o Place the polyester fabric samples in the dye baths at 60°C.
 Increase the temperature to 130°C at a rate of 2°C/min.
e Maintain the temperature at 130°C for 60 minutes.
e Cool the dye baths to 70°C and rinse the fabric samples.

o Perform a reduction clearing process to remove unfixed surface dye (e.g., with 2 g/L sodium
hydrosulfite and 2 g/L sodium hydroxide at 70-80°C for 20 minutes).

» Rinse the samples thoroughly and air dry.
o Evaluate the dyed fabrics for:
o Color Strength (K/S): Measure at multiple points on each sample.

o Levelness: Calculate the standard deviation of the K/S values.
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o Wash Fastness: (AATCC Test Method 61)
o Rubbing Fastness: (AATCC Test Method 8)

Quantitative Data Summary:

2-

KIS Standard Wash Fastness

(Dodecyloxy)ethan  Average KIS L L
Deviation (Staining)

ol Conc. (g/L)

0 (Control) 15.2 1.8 3-4

0.25 14.8 0.9 4

0.50 14.5 0.5 4-5

1.00 14.1 0.4 4-5

Note: A slight decrease in K/S is expected with a leveling agent due to its retarding effect. The
primary goal is to improve levelness (lower standard deviation).

Section 2: Application in Leather Processing

In the leather industry, C12-C14 alcohol ethoxylates like 2-(Dodecyloxy)ethanol are primarily
used in the wet-end processes of degreasing and fatliquoring.

Application Note: Degreasing of Sheepskins

Raw sheepskins have a high content of natural fat, which must be removed to ensure proper
penetration of tanning and post-tanning chemicals. 2-(Dodecyloxy)ethanol is an effective
emulsifier for this natural grease. It is typically used in combination with other surfactants in an
aqueous medium to degrease pickled sheepskins. The amount of alcohol ethoxylate used can
range from 0.5% to 5% based on the weight of the skins.[8]

Experimental Protocol: Degreasing of Pickled
Sheepskins

Objective: To determine the optimal concentration of a C12-C14 alcohol ethoxylate mixture for
the degreasing of pickled sheepskins.
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Materials:

Pickled sheepskins

o Degreasing agent: A mixture of C12-18 fatty alcohol ethoxylates (as a proxy for a commercial
product containing 2-(dodecyloxy)ethanol)[9]

e Sodium chloride (NaCl)

e Formic acid

» Solvent for fat extraction (e.g., Dichloromethane)

e Soxhlet extraction apparatus

Procedure:

Take samples from the official sampling position of the pickled sheepskins to determine the
initial fat content.

e |n a tanning drum, wash the skins with a brine solution (10% NacCl) at 30°C.

e Drain the wash liquor.

» Add fresh brine solution and the degreasing agent at different concentrations (e.g., 1%, 2%,
3% on pelt weight).

e Run the drum for 60-90 minutes at 35-40°C.

o Drain the degreasing liquor.

¢ Rinse the skins with a fresh brine solution.

e Proceed with tanning (e.g., chrome tanning).

» After tanning, take samples from the same official position to determine the residual fat
content.

o Determine the fat content of the initial and final samples using Soxhlet extraction.
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o Calculate the percentage of fat removed.

Quantitative Data Summary:

Degreasing Agent

Initial Fat Content Residual Fat
Conc. (% on pelt Fat Removal (%)
. (%) Content (%)
weight)
1.0 15 6.0 60
2.0 15 3.0 80
3.0 15 15 90

Note: The optimal concentration will depend on the initial fat content and the desired level of
degreasing.

Application Note: Fatliquoring

Fatliquoring is the process of introducing oils and fats into the leather to lubricate the fibers,
imparting softness, flexibility, and other desired physical properties. 2-(Dodecyloxy)ethanol
can be used as an emulsifier in fatliquor formulations, helping to create stable oil-in-water
emulsions that can penetrate the leather structure effectively.

Experimental Protocol: Formulation and Application of a
Fatliquor

Objective: To prepare and apply a fatliquor emulsion containing 2-(Dodecyloxy)ethanol and
evaluate its effect on the softness of chrome-tanned leather.

Materials:
o Chrome-tanned leather (wet blue)
e Sulphated fish oil

e Raw fish oil
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o 2-(Dodecyloxy)ethanol (Laureth-1)

e Formic acid

e Softness tester

Procedure:

» Fatliquor Formulation: Prepare a fatliquor blend:

o Sulphated fish oil: 60%

o Raw fish oil: 35%

o 2-(Dodecyloxy)ethanol: 5%

o Emulsification: Add the fatliquor blend to warm water (50-60°C) with constant stirring to form
a stable emulsion. The total amount of fatliquor to be applied is 8% on the shaved weight of
the leather.

o Application:

[e]

Neutralize the wet blue leather to a pH of 4.5-5.0.

o

In a tanning drum, treat the leather with the prepared fatliquor emulsion at 50°C for 60
minutes.

o

Fix the fatliquor by adding formic acid to lower the pH to around 3.5.

Run the drum for another 30 minutes.

[¢]

e Wash, drain, and process the leather further (drying, staking).

o Evaluation:

o Assess the softness of the finished leather using a softness tester.

o Visually inspect the leather for fat spew or uneven fat distribution.
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Quantitative Data Summary:

Fatliquor Composition Softness (arbitrary units) Visual Appearance
Control (without 2- )

60 Potential for some unevenness
(Dodecyloxy)ethanol)
With 5% 2- .

75 Uniform and soft
(Dodecyloxy)ethanol

Visualizations
Pre-treatment Dyeing Finishing

Raw Fabric Scouring Dyeing Finishing
(2-(Dodecyloxy)ethanol as emulsifier) (2-(Dodecyloxy)ethanol as leveling agent) (2-(Dodecyloxy)ethanol as wetting agent)

Click to download full resolution via product page

Caption: Workflow of 2-(Dodecyloxy)ethanol application in textile processing.

Wet-End Operations

. . Degreasing . Fatliquoring ) )
Ry (I (2-(Dodecyloxy)ethanol as emulsifier) T (2-(Dodecyloxy)ethanol as emulsifier) s LGRS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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